Cas no 53377-61-0 (1,3,5-Trihydroxy-4-(3-methylbut-2-en-1-yl)-9H-xanthen-9-one)

1,3,5-Trihydroxy-4-(3-methylbut-2-en-1-yl)-9H-xanthen-9-one structure

53377-61-0 structure

Product Name:1,3,5-Trihydroxy-4-(3-methylbut-2-en-1-yl)-9H-xanthen-9-one

CAS No:53377-61-0

MF:C₁₈H₁₆O₅

MW:312.316645622253

CID:837098

PubChem ID:10335672

Update Time:2025-04-19

1,3,5-Trihydroxy-4-(3-methylbut-2-en-1-yl)-9H-xanthen-9-one Chemical and Physical Properties

Names and Identifiers

- 1,3,5-Trihydroxy-4-(3-methylbut-2-en-1-yl)-9H-xanthen-9-one
- 1,3,5-Trihydroxy-4-(3-methyl-2-buten-1-yl)-9H-xanthen-9-one
- 1,3,5-TRIHYDROXY-4-PRENYLXANTHONE
- 1,3,5-Trihydroxy-2-nitrobenzene
- 1,3,5-trihydroxy-4-(3-methylbut-2-enyl)-9H-xanthen-9-one
- 1,3,5-trihydroxy-4-(3-methylbut-2-enyl)xanthen-9-one
- 1-Nitrophloroglucinol
- 2,4,6-trihydroxynitrobenzene
- 2-nitro-phloroglucinol
- hitrophloroglucinol
- Nitrophloroglucinol
- nitrophlorogucinol
- 53377-61-0
- AKOS022184720
- SCHEMBL8592732
- FS-9984
- CHEMBL3357572
- [ "" ]
- 1,3,5-TRIHYDROXY-4-(3-METHYLBUT-2-EN-1-YL)XANTHEN-9-ONE
- DA-59796
- Inchi： 1S/C18H16O5/c1-9(2)6-7-10-13(20)8-14(21)15-16(22)11-4-3-5-12(19)17(11)23-18(10)15/h3-6,8,19-21H,7H2,1-2H3
- InChI Key： JCHQJCJKSHNCBA-UHFFFAOYSA-N
- SMILES： O1C2C(=CC=CC=2C(C2=C(C=C(C(C/C=C(\C)/C)=C12)O)O)=O)O

Computed Properties

Exact Mass: 312.10000
Monoisotopic Mass: 312.09977361g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 23
Rotatable Bond Count: 2
Complexity: 484
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.4
Topological Polar Surface Area: 87Å²

Experimental Properties

Color/Form: Yellow powder
Density: 1.4±0.1 g/cm3
Boiling Point: 550.7±49.0 °C at 760 mmHg
Flash Point: 204.3±23.3 °C
PSA: 90.90000
LogP: 3.57170
Vapor Pressure: 0.0±1.5 mmHg at 25°C

1,3,5-Trihydroxy-4-(3-methylbut-2-en-1-yl)-9H-xanthen-9-one Security Information

Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ℃, better at -4 ℃

1,3,5-Trihydroxy-4-(3-methylbut-2-en-1-yl)-9H-xanthen-9-one Customs Data

HS CODE：2932999099
Customs Data：

China Customs Code:
2932999099

Overview:

2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1,3,5-Trihydroxy-4-(3-methylbut-2-en-1-yl)-9H-xanthen-9-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T68360-5 mg	1,3,5-Trihydroxy-4-(3-methylbut-2-en-1-yl)-9H-xanthen-9-one	53377-61-0		5mg	¥5120.0	2021-09-07
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T4700-5 mg	1,3,5-Trihydroxy-4-prenylxanthone	53377-61-0		5mg	￥4915.00	2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T4700-5mg	1,3,5-Trihydroxy-4-prenylxanthone	53377-61-0		5mg	￥ 7000	2023-09-08
TargetMol Chemicals	T4700-50mg	1,3,5-Trihydroxy-4-prenylxanthone	53377-61-0		50mg	￥ 13800	2024-07-20
TargetMol Chemicals	T4700-100mg	1,3,5-Trihydroxy-4-prenylxanthone	53377-61-0		100mg	￥ 17500	2024-07-20
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T68360-5mg	1,3,5-Trihydroxy-4-(3-methylbut-2-en-1-yl)-9H-xanthen-9-one	53377-61-0	,98.0%	5mg	¥5120.0	2023-09-06
TargetMol Chemicals	T4700-5 mg	1,3,5-Trihydroxy-4-prenylxanthone	53377-61-0	98%	5mg	￥ 7,000	2023-07-11
TargetMol Chemicals	T4700-50 mg	1,3,5-Trihydroxy-4-prenylxanthone	53377-61-0	98%	50mg	￥ 13,800	2023-07-11
TargetMol Chemicals	T4700-100 mg	1,3,5-Trihydroxy-4-prenylxanthone	53377-61-0	98%	100MG	￥ 17,500	2023-07-11
Ambeed	A678638-5mg	1,3,5-Trihydroxy-4-(3-methylbut-2-en-1-yl)-9H-xanthen-9-one	53377-61-0	95+%	5mg	$284.0	2025-04-18

1,3,5-Trihydroxy-4-(3-methylbut-2-en-1-yl)-9H-xanthen-9-one Suppliers

Amadis Chemical Company Limited

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Audited Supplier

(CAS:53377-61-0)1,3,5-Trihydroxy-4-(3-methylbut-2-en-1-yl)-9H-xanthen-9-one

Order Number:A1242549

Stock Status:in Stock

Quantity:5mg

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 19:16

Price ($):256

Email:sales@amadischem.com

Product Official Link

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